molecular formula C16H30CoO4 B085861 Cobalt bis(2-ethylhexanoate) CAS No. 136-52-7

Cobalt bis(2-ethylhexanoate)

Cat. No. B085861
CAS RN: 136-52-7
M. Wt: 345.34 g/mol
InChI Key: QAEKNCDIHIGLFI-UHFFFAOYSA-L
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Description

Cobalt bis(2-ethylhexanoate) is a compound with the molecular formula C16H30CoO4 . It is a waxy, violet to dark blue solid that is soluble in water . It is used as a polymerization accelerator .


Synthesis Analysis

Cobalt bis(2-ethylhexanoate) can be synthesized by reacting cobalt with 2-ethylhexanoic acid . It is widely used in the composite industry for the production of pre-accelerated UP resin systems .


Molecular Structure Analysis

The molecular structure of Cobalt bis(2-ethylhexanoate) is based on its molecular formula, C16H30CoO4 .


Chemical Reactions Analysis

Cobalt bis(2-ethylhexanoate) is used as a catalyst for the hydrosilylation of olefins . It decomposes when heated over 64-84°C .


Physical And Chemical Properties Analysis

Cobalt bis(2-ethylhexanoate) is a waxy, violet to dark blue solid that is soluble in water . It has a density of 1.002 g/mL at 25 °C .

Scientific Research Applications

Catalyst in Polymerization Reactions

Cobalt bis(2-ethylhexanoate) plays a crucial role in polymerization reactions , facilitating the formation of high-quality polymer products . It helps in the creation of various types of polymers with different properties and uses .

Drying Agent in Coatings and Paints

This compound is utilized as a drying agent in coatings and paints . It helps to speed up the drying process, improving the efficiency of paint and coating production .

Oxidation Catalyst

Cobalt bis(2-ethylhexanoate) is commonly used in various catalysts for oxidation . It aids in the oxidation process of various chemical reactions, enhancing the efficiency and effectiveness of these reactions .

Hydrogenation Catalyst

This compound is also used as a catalyst in hydrogenation reactions . It helps in the addition of hydrogen (H2) to other compounds, which is a crucial process in many industrial applications .

Adhesion Promoter

Cobalt bis(2-ethylhexanoate) is used as an adhesion promoter . It enhances the bonding between different materials, improving the durability and quality of the final product .

Synthesis of Specialty Chemicals

This compound is utilized in the synthesis of specialty chemicals . It aids in the production of various types of chemicals that have specific uses in different industries .

Autoxidation Processes in Alkyd Resins

Cobalt bis(2-ethylhexanoate) is employed in autoxidation processes to achieve curing of alkyd resins in paints, inks, and coatings . These processes are ubiquitous in many applications .

Bone Resorption and Osteoclast Differentiation

Cobalt bis(2-ethylhexanoate) is essential for bone resorption and osteoclast differentiation . It plays a significant role in the regulation of fluid secretion into the anterior chamber of the eye .

Safety And Hazards

Cobalt bis(2-ethylhexanoate) is classified as a skin sensitizer, eye irritant, and reproductive toxicant. It is also very toxic to aquatic life with long-lasting effects . It is recommended to avoid contact with skin and eyes, avoid breathing mist/vapors, and avoid prolonged exposure .

Future Directions

The Cobalt REACH Consortium has decided to tighten the classification of cobalt-bis-(2-ethylhexanoate) with effect from 1st November 2018. This raw material is widely used in the composite industry for the production of pre-accelerated UP resin systems .

properties

IUPAC Name

cobalt(2+);2-ethylhexanoate
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URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/2C8H16O2.Co/c2*1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAEKNCDIHIGLFI-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Co+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H30CoO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID0027064
Record name Hexanoic acid, 2-ethyl-, cobalt(2+) salt
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Molecular Weight

345.34 g/mol
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Physical Description

Liquid, Blue liquid; [HSDB] Clear purple-blue liquid; Insoluble in water; Available as 65% solution by weight in mineral spirits; [MSDSonline]
Record name Hexanoic acid, 2-ethyl-, cobalt(2+) salt (2:1)
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Record name Cobalt bis(2-ethylhexanoate)
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Boiling Point

Decomposes at approximately 90 deg before boiling if heated in an aluminum crucible under nitrogen
Record name Cobalt bis(2-ethylhexanoate)
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Solubility

In water, 25.05 g/L at 20 °C, pH 6.97 (after 72 hours shaking); 6.3 g/L at 37 °C, pH 6.31-6.54 (after 72 hours shaking), Solubility in water, 40.3 g/L at 20 °C, pH 6.8 /OECD Guideline 105 (Water Solubility)/
Record name Cobalt bis(2-ethylhexanoate)
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Density

1.25 at 21.6 °C /OECD Guideline 109 (Density of Liquids and Solids)/
Record name Cobalt bis(2-ethylhexanoate)
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Product Name

Cobalt bis(2-ethylhexanoate)

Color/Form

Blue liquid, Blue-violet mass, Purple to dark blue waxy solid at 20 °C

CAS RN

136-52-7
Record name Cobalt bis(2-ethylhexanoate)
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Record name Hexanoic acid, 2-ethyl-, cobalt(2+) salt (2:1)
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Record name Cobalt bis(2-ethylhexanoate)
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Record name COBALTOUS 2-ETHYLHEXANOATE
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Melting Point

Melts in the range between 53-58 °C if heated in an aluminum crucible under nitrogen; melts under decomposition in the range between 64-84 °C if heated in an glass capillary under air
Record name Cobalt bis(2-ethylhexanoate)
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5621
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Synthesis routes and methods I

Procedure details

Using a 1 liter flask, 0.40 mol triethylamine is added with stirring at room temperature to 0.40 mol 2-ethyl hexane carboxylic acid. After the exothermic reaction has abated, the reaction mixture is diluted with 65 ml cyclohexane and 0.20 mol cobalt nitrate is added. After stirring for 30 minutes, the reaction solution is filtered, leaving a 55.5% blue cobalt octoate solution in cyclohexane.
Quantity
0.4 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.2 mol
Type
reactant
Reaction Step Three
Quantity
65 mL
Type
solvent
Reaction Step Three
Yield
55.5%

Synthesis routes and methods II

Procedure details

The electrochemical reaction was carried out in a reaction cell containing 20.0 g (0.138 mole) of 2-ethylhexanoic acid, 10.0 g mineral spirits and 40.0 g of 0.1N sodium hydroxide. A cobalt rod was used as the anode and platinum foil as the cathode. The connections were made and direct current was passed through the cell. After passing 14,645 coulombs of electricity, the electrosynthesis process was terminated and the weight of the cobalt consumed in the reaction was determined. 3.68 g (0.062 mole) cobalt was consumed. The organics were separated from the aqueous phase and were dried under reduced pressure resulting in a violet solution of cobalt octoate in mineral spirits that contained 10.1% cobalt.
Quantity
20 g
Type
reactant
Reaction Step One
[Compound]
Name
mineral spirits
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3.68 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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